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Introduction

Store-Operated Calcium Entry (SOCE) is a crucial and ubiquitous Ca2* signaling pathway in a
multitude of cell types. It plays a fundamental role in maintaining intracellular Ca?* homeostasis
and regulating a wide array of cellular functions, including gene expression, proliferation, and
apoptosis. The process is initiated by the depletion of Ca2* from the endoplasmic reticulum
(ER), which is sensed by the stromal interaction molecule (STIM) proteins. Upon sensing low
ER Ca?* levels, STIM proteins translocate and cluster at ER-plasma membrane junctions,
where they directly interact with and activate Orai channels, the pore-forming subunits of the
Caz* release-activated Ca2* (CRAC) channel, leading to a sustained influx of extracellular
Caz*.

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine isolated from the marine sponge
Xestospongia sp., has been widely utilized as a pharmacological tool to investigate Caz*
signaling pathways. It is most notably described as a potent, cell-permeable inhibitor of the
inositol 1,4,5-trisphosphate receptor (IPsR), a key channel responsible for Ca?* release from
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the ER.[1] By blocking the IPsR, (-)-xestospongin C can be used to dissect the contribution of
IPs-mediated Ca2* release from other mechanisms that lead to ER store depletion and
subsequent SOCE activation. However, it is important to note that several studies have also
reported its inhibitory effects on the sarco/endoplasmic reticulum Ca2*-ATPase (SERCA) pump,
which could independently lead to ER Ca?* store depletion.[2][3] This dual activity necessitates
careful experimental design and interpretation of results.

These application notes provide a comprehensive guide for utilizing (-)-xestospongin C to
investigate SOCE, including detailed experimental protocols and a summary of its reported
activities.

Quantitative Data

The following table summarizes the reported inhibitory concentrations of (-)-xestospongin C
against its primary target, the IPs receptor, and its notable off-target, the SERCA pump. This
data is essential for designing experiments with appropriate concentrations to achieve desired
effects while minimizing confounding off-target activities.
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Cell
Target Action Reported ICso System/Assay Reference
Conditions
Inositol 1,4,5- Inhibition of IP3-
. . Cerebellar
Trisphosphate induced Caz* ~358 nM ] [1]
microsomes
Receptor (IP3R) release
Inositol 1,4,5- Inhibition of IPs-
Trisphosphate induced Ca?*+ ~350 nM Not specified [4]
Receptor (IPs3R) release
Sarco/endoplas o
Potent inhibitor Frog

mic reticulum
Caz2*-ATPase
(SERCA)

Inhibition of Ca2+

ATPase pump

(ICs0 not
specified)

neuromuscular

junction

[2]

Sarco/endoplas

mic reticulum

Inhibition of Caz+

Potent inhibitor

Cultured dorsal

(ICso0 not root ganglia [3]
Caz+-ATPase ATPase pump -~
specified) neurones
(SERCA)
Voltage-gated o Guinea-pig ileum
Inhibition ICs0 = 0.63 uM
Ca?* channels smooth muscle
Voltage-gated K+ o Guinea-pig ileum
Inhibition ICs0=0.13 uM

channels smooth muscle

Note: The selectivity of (-)-xestospongin C for IPsR over SERCA can be cell-type and context-
dependent. Researchers should empirically determine the optimal concentration for their
specific experimental system.

Signaling Pathways and Experimental Workflow

Store-Operated Calcium Entry (SOCE) Signaling
Pathway

The following diagram illustrates the canonical SOCE signaling cascade and the points of
intervention by pharmacological agents like thapsigargin and (-)-xestospongin C.
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Caption: SOCE pathway and inhibitor action.

Experimental Workflow for Measuring SOCE

This diagram outlines a typical experimental workflow for measuring SOCE using a calcium

imaging assay with Fura-2 AM.
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Caption: Calcium imaging workflow for SOCE.

Experimental Protocols

Protocol 1: Measurement of SOCE using Calcium
Imaging with Fura-2 AM

This protocol describes the measurement of SOCE in adherent cells using the ratiometric

calcium indicator Fura-2 AM.

Materials:
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o Adherent cells of interest (e.g., HEK293, Hela)
e Glass-bottom dishes or coverslips

e Fura-2 AM (acetoxymethyl ester)

e Pluronic F-127

o HEPES-buffered saline (HBS): 10 mM HEPES, 140 mM NacCl, 5 mM KCI, 1 mM MgClz, 10
mM glucose, pH 7.4

e Ca?*-free HBS: HBS without CaClz and supplemented with 1 mM EGTA
e HBS with 2 mM CacCl:

e (-)-Xestospongin C stock solution (e.g., 10 mM in DMSO)

e Thapsigargin stock solution (e.g., 1 mM in DMSO)

e Fluorescence microscope equipped for ratiometric imaging (340/380 nm excitation, ~510 nm
emission)

Procedure:
e Cell Preparation:

o Seed cells onto glass-bottom dishes or coverslips 24-48 hours prior to the experiment to
achieve 70-80% confluency.

e Fura-2 AM Loading:

o Prepare a loading solution of 2-5 uM Fura-2 AM and 0.02% Pluronic F-127 in HBS with 2
mM CaClz.

o Wash the cells once with HBS with 2 mM CaCl..

o Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the
dark.
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o Wash the cells twice with HBS with 2 mM CacClz to remove excess dye and allow for de-
esterification for at least 15 minutes.

e Baseline Fluorescence Measurement:

o Mount the dish/coverslip onto the microscope stage.

o Perfuse the cells with HBS with 2 mM CaCl-.

o Record the baseline fluorescence by alternating excitation at 340 nm and 380 nm and
measuring the emission at ~510 nm.

 Investigation with (-)-Xestospongin C:

o To investigate the effect of (-)-xestospongin C on agonist-induced SOCE, pre-incubate
the cells with the desired concentration of (-)-xestospongin C (e.g., 1-10 pM) in HBS with
2 mM CaCl: for 15-30 minutes.

o Switch to Ca?*-free HBS containing the same concentration of (-)-xestospongin C.

o Stimulate the cells with an IPs-generating agonist (e.g., carbachol, ATP) to induce Caz*+
release from the ER.

 Induction of Store Depletion:

o To induce store depletion directly, switch the perfusion to Ca2*-free HBS.

o Add thapsigargin (e.g., 1-2 uM) to the Ca?*-free HBS to irreversibly inhibit SERCA pumps
and deplete ER Ca?* stores. A transient increase in cytosolic Ca2* will be observed due to
the leak from the ER.

e Measurement of SOCE:

o Once the cytosolic Ca?* level has returned to baseline in the Ca?*-free HBS, rapidly switch
the perfusion to HBS with 2 mM CacClz (containing thapsigargin or the agonist and/or (-)-
xestospongin C as required).

o Record the subsequent increase in the Fura-2 ratio, which represents SOCE.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b10771562/docs?utm_src=pdf-body#investigating-store-operated-calcium-entry-with-xestospongin-c-application-notes-and-protocols
https://www.benchchem.com/product/b10771562/docs?utm_src=pdf-body#investigating-store-operated-calcium-entry-with-xestospongin-c-application-notes-and-protocols
https://www.benchchem.com/product/b10771562/docs?utm_src=pdf-body#investigating-store-operated-calcium-entry-with-xestospongin-c-application-notes-and-protocols
https://www.benchchem.com/product/b10771562/docs?utm_src=pdf-body#investigating-store-operated-calcium-entry-with-xestospongin-c-application-notes-and-protocols
https://www.benchchem.com/product/b10771562/docs?utm_src=pdf-body#investigating-store-operated-calcium-entry-with-xestospongin-c-application-notes-and-protocols
https://www.benchchem.com/product/b10771562/docs?utm_src=pdf-body#investigating-store-operated-calcium-entry-with-xestospongin-c-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Data Analysis:

o The ratio of the fluorescence intensities at 340 nm and 380 nm (F340/F380) is proportional
to the intracellular Ca2* concentration.

o Quantify SOCE by measuring the peak increase in the F340/F380 ratio upon re-addition of
extracellular Ca?* or by calculating the area under the curve.

Protocol 2: Measurement of CRAC Current using Whole-
Cell Patch-Clamp Electrophysiology

This protocol provides a method to directly measure the activity of CRAC channels (Icrac)
using the whole-cell patch-clamp technique.

Materials:

e Suspension cells (e.g., Jurkat T cells, RBL cells)

» Patch-clamp rig with amplifier, digitizer, and data acquisition software
o Borosilicate glass capillaries for pipette pulling

o External solution (in mM): 140 NaCl, 4.5 KClI, 2 CaClz, 1 MgClz, 10 HEPES, 10 Glucose, pH
7.4 with NaOH.

e Internal (pipette) solution (in mM): 135 Cs-glutamate, 8 MgClz, 10 BAPTA, 10 HEPES, pH
7.2 with CsOH.

e (-)-Xestospongin C

IPs or Thapsigargin
Procedure:
e Cell Preparation:

o Use cells in suspension at a suitable density.
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o Pipette Preparation:

o Pull borosilicate glass capillaries to a resistance of 3-6 MQ when filled with the internal
solution.

o Establishing Whole-Cell Configuration:
o Obtain a gigaohm seal (>1 GQ) on a cell.
o Rupture the membrane to achieve the whole-cell configuration.
o Hold the cell at a potential of 0 mV.

¢ Inducing and Measuring Icrac:

o To induce Icrac, either include IPs (e.g., 20 uM) in the internal solution to deplete stores via
the IPs3R, or perfuse the cell with an external solution containing a SERCA inhibitor like
thapsigargin (e.g., 1 uM). The current will develop over several minutes as the stores
deplete.

o Apply voltage ramps (e.g., -100 to +100 mV over 100 ms) or hyperpolarizing voltage steps
(e.g., to -80 or -100 mV) to measure the inwardly rectifying Icrac.

o Application of (-)-Xestospongin C:

o Once a stable Icrac is established, perfuse the cell with the external solution containing
the desired concentration of (-)-xestospongin C (e.g., 1-10 pM).

o Record the change in current amplitude over time to determine the inhibitory effect.
o Data Analysis:
o Measure the inward current amplitude at a negative potential (e.g., -100 mV).

o Plot the current amplitude over time to visualize the baseline Icrac and the effect of (-)-
xestospongin C.
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o Construct current-voltage (I-V) relationships before and after inhibitor application to
characterize the properties of the blocked current.

Concluding Remarks

(-)-Xestospongin C is a valuable pharmacological agent for the study of store-operated
calcium entry. Its ability to inhibit the 1P3 receptor allows for the investigation of the role of IPs-
mediated signaling in the activation of SOCE. However, researchers must be mindful of its off-
target effects, particularly on SERCA pumps, and design experiments accordingly. The
protocols provided here offer a robust framework for utilizing (-)-xestospongin C to elucidate
the intricate mechanisms of SOCE in various cellular contexts. Careful execution of these
experiments and thorough data analysis will contribute to a deeper understanding of this
fundamental cellular signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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